![molecular formula C15H21N5O2S B2925632 N-cyclopentyl-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide CAS No. 891123-24-3](/img/structure/B2925632.png)
N-cyclopentyl-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-cyclopentyl-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide is a useful research compound. Its molecular formula is C15H21N5O2S and its molecular weight is 335.43. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Insecticidal Assessment
Compounds with structural similarities to "N-cyclopentyl-2-((7-oxo-5-propyl-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)thio)acetamide" have been synthesized and assessed for their insecticidal properties, particularly against pests such as the cotton leafworm, Spodoptera littoralis. These studies involve the development of various heterocycles incorporating thiadiazole moieties, showcasing their potential as insecticidal agents (Fadda et al., 2017).
Antitumor and Antimicrobial Activities
Research on similar compounds has also highlighted their potential in the development of antitumor and antimicrobial agents. For example, the synthesis of novel substituted thiazolo azapurines and their evaluation against pathogenic microorganisms suggest some of these compounds possess potent inhibitory activities (Annareddygari et al., 2022). Additionally, compounds incorporating triazolo[1,5-a]pyrimidine have shown promising antitumor activity, indicating their potential as therapeutic agents (Fares et al., 2014).
Amplification of Phleomycin
Certain derivatives structurally related to "this compound" have been explored for their role as amplifiers of phleomycin, a chemotherapeutic agent. These studies suggest the potential of such compounds to enhance the efficacy of existing drugs (Brown et al., 1978).
Antimicrobial and Antitumor Agents
The exploration of thiazolopyrimidines and their derivatives for antimicrobial and antitumor activities further underscores the versatility of this chemical scaffold. Some compounds have shown promising activities, underlining the potential for developing new therapeutic agents (Said et al., 2004).
Mechanism of Action
Target of Action
Compounds with similar [1,2,4]triazolo[4,3-a]pyrimidine scaffolds have been found to exhibit a wide range of biological activities, including antibacterial, antifungal, antiviral, antiparasitic, and anticancer properties .
Mode of Action
Compounds with similar [1,2,4]triazolo[4,3-a]pyrimidine scaffolds are known to interact with various biological targets, leading to changes in cellular processes .
Biochemical Pathways
Compounds with similar [1,2,4]triazolo[4,3-a]pyrimidine scaffolds have been found to impact a variety of biochemical pathways, leading to downstream effects such as inhibition of cell growth, induction of apoptosis, and disruption of cellular homeostasis .
Result of Action
Compounds with similar [1,2,4]triazolo[4,3-a]pyrimidine scaffolds have been found to induce apoptosis of tumor cells .
properties
IUPAC Name |
N-cyclopentyl-2-[(7-oxo-5-propyl-8H-[1,2,4]triazolo[4,3-a]pyrimidin-3-yl)sulfanyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21N5O2S/c1-2-5-11-8-12(21)17-14-18-19-15(20(11)14)23-9-13(22)16-10-6-3-4-7-10/h8,10H,2-7,9H2,1H3,(H,16,22)(H,17,18,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MHJVJSOYJPALNE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC1=CC(=O)NC2=NN=C(N12)SCC(=O)NC3CCCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21N5O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.